Cas no 1274900-91-2 (Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)-
• CAS No: 1274900-91-2
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 6088913
• PubChem ID: 83412614
• Update Time: 2025-06-13

Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)-
• 1-(2,3,4-Trifluorophenyl)cyclopropane-1-carboxylic acid
• CS-0287896
• 1274900-91-2
• EN300-1847855

• Inchi： 1S/C10H7F3O2/c11-6-2-1-5(7(12)8(6)13)10(3-4-10)9(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： KPZMWYLICFSAER-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(F)=C2F)(C(O)=O)CC1

Computed Properties

• Exact Mass: 216.03981395g/mol
• Monoisotopic Mass: 216.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 305.6±42.0 °C(Predicted)
• pka: 3.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)-

Recent Advances in Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- (CAS: 1274900-91-2): A Comprehensive Research Brief

Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- (CAS: 1274900-91-2) is a fluorinated cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- as a building block for the development of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the trifluorophenyl moiety enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for CNS-targeted drugs. The researchers employed a multi-step synthetic route, starting from commercially available 2,3,4-trifluorobenzaldehyde, to achieve high yields of the desired product. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structure and purity.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives synthesized from Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)-. The research team designed a series of analogs and evaluated their efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The results indicated that certain derivatives exhibited potent antibacterial activity, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

Pharmacokinetic studies have also shed light on the compound's potential for drug development. A 2022 publication in Drug Metabolism and Disposition reported that Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- demonstrates favorable absorption and distribution profiles in rodent models. The study highlighted the compound's ability to cross the blood-brain barrier, further supporting its applicability in CNS drug discovery. Additionally, in vitro metabolism studies using human liver microsomes revealed that the compound is primarily metabolized via cytochrome P450 (CYP) 3A4-mediated oxidation, with a relatively low risk of drug-drug interactions.

Despite these promising findings, challenges remain in the clinical translation of Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)--based therapeutics. A recent review in Expert Opinion on Drug Discovery emphasized the need for further optimization of the compound's physicochemical properties to improve its solubility and reduce potential off-target effects. The review also called for more extensive toxicological evaluations to ensure the safety of its derivatives in human trials. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts.

In conclusion, Cyclopropanecarboxylic acid, 1-(2,3,4-trifluorophenyl)- (CAS: 1274900-91-2) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have elucidated its synthetic accessibility, biological activities, and pharmacokinetic properties, paving the way for its potential use in the development of novel therapeutics. Continued research efforts are warranted to fully exploit its therapeutic potential and address existing challenges in drug development.